Cas no 109892-71-9 (4-Nitro-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Nitro-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 109892-71-9
• MF: C₁₀H₆N₄O₆
• MW: 278.177841663361
• CID: 1092618
• PubChem ID: 318715
• Update Time: 2025-04-20

4-Nitro-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylic acid
• 4-nitro-3-(4-nitrophenyl)-1H-pyrazole-5-carboxylic acid
• 109892-71-9
• 4-Nitro-5-(4-nitrophenyl)-1H-pyrazole-3-carboxylicacid
• NSC-257418
• NSC257418

• Inchi： 1S/C10H6N4O6/c15-10(16)8-9(14(19)20)7(11-12-8)5-1-3-6(4-2-5)13(17)18/h1-4H,(H,11,12)(H,15,16)
• InChI Key： COBIGJHIGVVLJT-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C2C=CC(=CC=2)[N+](=O)[O-])=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 278.02873392g/mol
• Monoisotopic Mass: 278.02873392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 158Ų